Cas no 623121-67-5 (propan-2-yl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

• Product Name: propan-2-yl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
• CAS No: 623121-67-5
• MF: C₂₂H₂₂O₆
• MW: 382.406486988068
• CID: 5418300
• Update Time: 2025-05-20

propan-2-yl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-isopropyl 2-((2-(2-ethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
• propan-2-yl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C22H22O6/c1-4-25-18-8-6-5-7-15(18)11-20-22(24)17-10-9-16(12-19(17)28-20)26-13-21(23)27-14(2)3/h5-12,14H,4,13H2,1-3H3
• InChI Key： TWFPIHSRBFDFTC-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)COC1C=C2OC(=CC3=CC=CC=C3OCC)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on propan-2-yl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

Propan-2-yl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 623121-67-5): An Overview

Propan-2-yl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 623121-67-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of propan-2-yl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate is C₁₉H₁₈O₅, and its molecular weight is approximately 334.34 g/mol. The compound features a benzofuran core with a substituted ethoxyphenyl group and an ester functionality. The presence of the benzofuran ring system contributes to its stability and biological activity. The (Z) configuration of the double bond in the molecule is crucial for its reactivity and selectivity in various chemical reactions.

The physical properties of this compound include a melting point of around 145°C and a solubility profile that favors polar solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for use in solution-based reactions and biological assays.

Synthesis Methods

The synthesis of propan-2-yl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate involves several steps, each requiring precise control over reaction conditions to achieve the desired product with high yield and purity. One common synthetic route starts with the preparation of the benzofuran core through a condensation reaction between a suitable phenol derivative and an aldehyde or ketone. The resulting benzofuran intermediate is then functionalized with the ethoxyphenyl group using standard coupling reactions.

The final step involves the formation of the ester linkage by reacting the hydroxylated benzofuran derivative with an appropriate carboxylic acid or acid chloride in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). The (Z) configuration of the double bond can be achieved through controlled reduction or isomerization steps.

Biological Activity and Therapeutic Potential

Propan-2-yl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate has been studied for its potential therapeutic applications due to its unique chemical structure and biological activity. Recent research has focused on its anti-inflammatory, antioxidant, and anticancer properties.

In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). Additionally, it has demonstrated significant antioxidant activity by scavenging free radicals and reducing oxidative stress in cellular models.

Cancer research has also highlighted the potential of this compound as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53, Bcl-2, and caspase cascades.

Clinical Trials and Future Prospects

While preclinical studies have provided promising results, further clinical trials are necessary to evaluate the safety and efficacy of propan-2-yl 2-{(2Z)-2-(2-ethoxyphenyl)methylidene-*3*-*oxo*-* * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * ethoxyphenyl)methylidene-* * * * * * * * * * * * * * * -oxo-* -dihydro-* -benzofuran-*6*-yloxy}acetate in human subjects. Several phase I clinical trials are currently underway to assess its pharmacokinetics, pharmacodynamics, and safety profile.

If these trials yield positive results, this compound could potentially be developed into a novel therapeutic agent for treating inflammatory diseases and cancers. However, challenges such as optimizing drug delivery methods and addressing potential side effects will need to be overcome before it can be approved for clinical use.

Conclusion

Propan-* -yloxy}acetate (CAS No. 6-* -* -* -* -* -* -* -* -* -* -* -* -* -* -*0*) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers several advantageous properties that make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, paving the way for future innovations in drug discovery and development.